Cas no 295792-72-2 (Dodecanoic acid, 12-phosphono-)

• Product Name: Dodecanoic acid, 12-phosphono-
• CAS No: 295792-72-2
• MF: C₁₂H₂₅O₅P
• MW: 280.29766535759
• CID: 1442016
• PubChem ID: 9925684
• Update Time: 2025-04-20

Dodecanoic acid, 12-phosphono- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-phosphono-
• 12-phosphonododecanoic acid
• 295792-72-2
• DTXSID80432926
• SCHEMBL3140627
• 11-carboxyundecylphosphonic acid

• Inchi： 1S/C12H25O5P/c13-12(14)10-8-6-4-2-1-3-5-7-9-11-18(15,16)17/h1-11H2,(H,13,14)(H2,15,16,17)
• InChI Key： BUKGQBGCJBXIKV-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCC(=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 280.14405
• Monoisotopic Mass: 280.14396089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83
• LogP: 3.14970